Cas no 2680873-18-9 (tert-butyl 5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate)

• Product Name: tert-butyl 5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate
• CAS No: 2680873-18-9
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• CID: 5636393
• PubChem ID: 121352535
• Update Time: 2025-07-29

tert-butyl 5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate
• EN300-28289410
• 2680873-18-9
• SCHEMBL17770261
• tert-butyl 5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

• Inchi： 1S/C14H18ClN3O2/c1-14(2,3)20-13(19)18-9-6-7-17(8-9)10-4-5-11(15)16-12(10)18/h4-5,9H,6-8H2,1-3H3
• InChI Key： BELSHHFCZNGORL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)N(C(=O)OC(C)(C)C)C1CCN2C1

Computed Properties

• Exact Mass: 295.1087545g/mol
• Monoisotopic Mass: 295.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.7Ų

Additional information on tert-butyl 5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

Comprehensive Guide to tert-butyl 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate (CAS No. 2680873-18-9)

The tert-butyl 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate (CAS 2680873-18-9) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and organic chemistry research. This structurally complex molecule features a unique triazatricyclic core with a chloro substitution and tert-butyl carboxylate functional group, making it valuable for drug discovery and material science applications.

Recent scientific literature highlights the growing importance of nitrogen-rich heterocycles like 1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene derivatives in developing novel therapeutic agents. Researchers particularly value the 5-chloro substituted variants for their enhanced biological activity and improved pharmacokinetic properties. The tert-butyl ester protection in this compound offers excellent stability while maintaining reactivity for further transformations.

From a synthetic chemistry perspective, CAS 2680873-18-9 represents an important building block for constructing more complex molecular architectures. Its rigid tricyclic framework serves as an excellent scaffold for medicinal chemistry programs targeting various disease pathways. The compound's molecular weight of 281.75 g/mol and moderate lipophilicity make it particularly suitable for central nervous system drug development.

The pharmaceutical industry has shown increasing interest in triazatricyclic compounds due to their potential as kinase inhibitors and modulators of protein-protein interactions. tert-butyl 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate serves as a key intermediate in synthesizing these biologically active molecules. Its structural features allow for diverse derivatization at multiple positions, enabling structure-activity relationship studies.

In material science applications, compounds with triazatricyclic cores like 2680873-18-9 have demonstrated potential in organic electronics and optoelectronic devices. The conjugated system and nitrogen-rich structure contribute to interesting electronic properties, making them candidates for organic semiconductors or light-emitting materials.

Quality control of tert-butyl 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate typically involves HPLC analysis with UV detection, ensuring high purity (>98%) for research applications. Proper storage conditions (2-8°C under inert atmosphere) are recommended to maintain the compound's stability over extended periods.

The synthesis of CAS 2680873-18-9 generally involves multi-step procedures starting from commercially available precursors. Key steps often include cyclization reactions, chlorination, and protection with tert-butyl groups. Recent advances in flow chemistry have improved the efficiency of producing such complex heterocycles.

For researchers working with 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene derivatives, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory precautions including gloves and eye protection are recommended when handling this compound in solid or solution form.

The market for specialized heterocyclic compounds like tert-butyl 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate has grown steadily, driven by increased pharmaceutical R&D investment. Custom synthesis services for such intermediates have become more prevalent, offering researchers access to these valuable building blocks.

Future research directions for 2680873-18-9 and related compounds include exploring their potential in targeted drug delivery systems and as components of supramolecular assemblies. The unique three-dimensional structure of this triazatricyclic system offers possibilities for designing molecular recognition elements and catalysts.

Analytical characterization of tert-butyl 5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate typically includes NMR spectroscopy (1H, 13C), mass spectrometry, and elemental analysis. These techniques confirm the compound's identity and purity, essential for reproducible research results.

In conclusion, CAS 2680873-18-9 represents an important chemical tool for modern drug discovery and materials research. Its unique structural features and versatile reactivity profile make it valuable for developing new therapeutic agents and functional materials. As research into nitrogen-containing heterocycles continues to expand, the significance of such specialized intermediates will likely grow.